Cas no 1260667-27-3 (ethyl 5,6-diaminopyridine-2-carboxylate)

• Product Name: ethyl 5,6-diaminopyridine-2-carboxylate
• CAS No: 1260667-27-3
• MF: C₈H₁₁N₃O₂
• MW: 181.191841363907
• MDL: MFCD18250619
• CID: 5606803
• PubChem ID: 72213433
• Update Time: 2025-05-20

ethyl 5,6-diaminopyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinecarboxylic acid, 5,6-diamino-, ethyl ester
• ETHYL 5,6-DIAMINOPYRIDINE-2-CARBOXYLATE
• AB73342
• EN300-8113952
• 1260667-27-3
• ethyl 5,6-diaminopyridine-2-carboxylate

• MDL： MFCD18250619
• Inchi： 1S/C8H11N3O2/c1-2-13-8(12)6-4-3-5(9)7(10)11-6/h3-4H,2,9H2,1H3,(H2,10,11)
• InChI Key： MWVRPLBRWLNLDM-UHFFFAOYSA-N
• SMILES： C1(C(OCC)=O)=NC(N)=C(N)C=C1

Computed Properties

• Exact Mass: 181.085126602g/mol
• Monoisotopic Mass: 181.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 91.2Ų

Experimental Properties

• Density: 1.279±0.06 g/cm3(Predicted)
• Boiling Point: 426.8±40.0 °C(Predicted)
• pka: 2.55±0.10(Predicted)

Additional information on ethyl 5,6-diaminopyridine-2-carboxylate

Ethyl 5,6-Diaminopyridine-2-Carboxylate: A Comprehensive Overview

Ethyl 5,6-diaminopyridine-2-carboxylate (CAS No. 1260667-27-3) is a significant compound in the field of organic chemistry, particularly within the realm of pyridine derivatives. This compound has garnered attention due to its unique structural properties and potential applications in various industries. In this article, we will delve into the chemical structure, synthesis methods, physical and chemical properties, and biomedical applications of ethyl 5,6-diaminopyridine-2-carboxylate, while incorporating the latest research findings to provide a comprehensive understanding.

The chemical structure of ethyl 5,6-diaminopyridine-2-carboxylate is characterized by a pyridine ring with two amino groups at positions 5 and 6 and a carboxylic acid ester group at position 2. This configuration imparts the compound with unique electronic properties, making it a promising candidate for various chemical reactions. Recent studies have highlighted the role of this compound in catalytic processes, where its ability to stabilize transition states has been extensively explored.

Synthesis methods for ethyl 5,6-diaminopyridine-2-carboxylate have evolved significantly over the past decade. Traditional approaches involved multi-step reactions, often requiring harsh conditions. However, recent advancements have introduced more efficient methodologies, such as microwave-assisted synthesis and enzymatic catalysis. These innovations not only enhance yield but also reduce environmental impact, aligning with current sustainability trends in chemistry.

The physical and chemical properties of ethyl 5,6-diaminopyridine-2-carboxylate are critical for its practical applications. For instance, its solubility in organic solvents and thermal stability make it suitable for use in high-temperature reactions. Additionally, its ability to form coordination complexes has been leveraged in materials science for the development of novel catalysts and sensors.

Recent research has shed light on the biomedical applications of ethyl 5,6-diaminopyridine-2-carboxylate. Studies have demonstrated its potential as an anti-inflammatory agent and its ability to inhibit certain enzymes associated with neurodegenerative diseases. Furthermore, its role in drug delivery systems has been explored, with findings suggesting enhanced bioavailability when used as a carrier molecule.

In conclusion, ethyl 5,6-diaminopyridine-2-carboxylate (CAS No. 1260667-27-3) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and favorable properties make it an invaluable tool in both academic research and industrial settings. As ongoing studies continue to uncover new potentials for this compound, its significance in the chemical community is expected to grow further.